![molecular formula C21H21NO4 B6145448 rac-(2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylpyrrolidine-2-carboxylic acid, cis CAS No. 2138004-01-8](/img/no-structure.png)
rac-(2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylpyrrolidine-2-carboxylic acid, cis
Overview
Description
Rac-(2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylpyrrolidine-2-carboxylic acid, cis is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylpyrrolidine-2-carboxylic acid, cis involves the protection of the amine group, followed by the addition of the fluorenylmethoxycarbonyl (Fmoc) protecting group to the carboxylic acid. The Fmoc group is then removed, and the carboxylic acid is activated for coupling with the protected amine. The final step involves the removal of the protecting groups to yield the desired compound.", "Starting Materials": [ "5-methylpyrrolidine-2-carboxylic acid", "9H-fluorene-9-methanol", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "diisopropylethylamine (DIPEA)", "trifluoroacetic acid (TFA)", "dichloromethane (DCM)", "dimethylformamide (DMF)", "ethyl acetate", "sodium bicarbonate (NaHCO3)", "water" ], "Reaction": [ "Protection of the amine group with tert-butyloxycarbonyl (Boc) in DMF with DIPEA as base", "Addition of Fmoc to the carboxylic acid in DCM with DCC and NHS as coupling agents", "Removal of Fmoc with 20% piperidine in DMF", "Activation of carboxylic acid with DCC and NHS in DCM", "Coupling of protected amine with activated carboxylic acid in DCM", "Removal of Boc and Fmoc protecting groups with TFA in DCM", "Purification of the compound with ethyl acetate and NaHCO3 solution" ] } | |
CAS RN |
2138004-01-8 |
Product Name |
rac-(2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylpyrrolidine-2-carboxylic acid, cis |
Molecular Formula |
C21H21NO4 |
Molecular Weight |
351.4 |
Purity |
95 |
Origin of Product |
United States |
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